1-(1-Isocyanatocyclopentyl)-2-methylbenzene
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Description
1-(1-Isocyanatocyclopentyl)-2-methylbenzene is an organo-isocyanate compound featuring a cyclopentyl ring substituted with an isocyanate (-NCO) group at the 1-position and a methyl group at the 2-position of a benzene ring. This structure confers unique reactivity due to the electron-withdrawing isocyanate group and steric effects from the cyclopentyl moiety.
Properties
Molecular Formula |
C13H15NO |
|---|---|
Molecular Weight |
201.26 g/mol |
IUPAC Name |
1-(1-isocyanatocyclopentyl)-2-methylbenzene |
InChI |
InChI=1S/C13H15NO/c1-11-6-2-3-7-12(11)13(14-10-15)8-4-5-9-13/h2-3,6-7H,4-5,8-9H2,1H3 |
InChI Key |
BBRZQUYDZSXNFC-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=CC=C1C2(CCCC2)N=C=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-(1-Isocyanatocyclopentyl)-2-methylbenzene typically involves the reaction of cyclopentylamine with phosgene to form the corresponding isocyanate. This intermediate is then reacted with 2-methylbenzene under controlled conditions to yield the desired product. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions.
Industrial Production Methods: On an industrial scale, the production of 1-(1-Isocyanatocyclopentyl)-2-methylbenzene may involve continuous flow processes to ensure high yield and purity. The use of advanced catalytic systems and optimized reaction conditions can further enhance the efficiency of the production process.
Chemical Reactions Analysis
Types of Reactions: 1-(1-Isocyanatocyclopentyl)-2-methylbenzene undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the isocyanate group to an amine.
Substitution: The isocyanate group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are typically used.
Substitution: Nucleophiles like alcohols, amines, and thiols can react with the isocyanate group under mild conditions.
Major Products Formed:
Oxidation: Formation of oxides and other oxygenated derivatives.
Reduction: Conversion to corresponding amines.
Substitution: Formation of urethanes, ureas, and thiocarbamates.
Scientific Research Applications
1-(1-Isocyanatocyclopentyl)-2-methylbenzene has found applications in various scientific research fields:
Chemistry: Used as a building block in the synthesis of complex organic molecules.
Biology: Investigated for its potential as a biochemical probe.
Medicine: Explored for its potential use in drug development and as a precursor for pharmaceutical compounds.
Industry: Utilized in the production of polymers, coatings, and adhesives due to its reactive isocyanate group.
Mechanism of Action
The mechanism of action of 1-(1-Isocyanatocyclopentyl)-2-methylbenzene involves the reactivity of the isocyanate group. This group can form covalent bonds with nucleophiles, leading to the formation of stable products. The molecular targets and pathways involved depend on the specific application and the nature of the nucleophile.
Comparison with Similar Compounds
Substituted Benzene Isocyanates
Key Analogs:
Properties: Nitro groups enhance electrophilicity, increasing reactivity toward nucleophiles compared to methyl-substituted analogs. Used in high-performance polymers due to thermal stability .
1-(Isocyanatomethyl)-3-methylcyclopentane ([82250-97-3]) Structure: Cyclopentane with -NCO-methyl and methyl groups. Properties: Reduced ring strain compared to cyclopentyl analogs, influencing solubility in nonpolar solvents. Applications in elastomers and coatings .
Table 1: Structural and Physical Properties
Cyclic Isocyanate Derivatives
Key Analogs:
Ethyl (1-isocyanatocyclohexyl)acetate ([106366-62-5])
- Structure : Cyclohexyl-NCO with ester side chain.
- Properties : Higher steric hindrance and hydrophobicity than cyclopentyl analogs. Used in slow-curing adhesives .
Properties: High viscosity and stability; used in flexible foams and impact-resistant coatings .
Diisocyanates vs. Mono-isocyanates
Key Analogs:
1,1'-Methylenebis[isocyanato[(isocyanatophenyl)methyl]]
- Structure : Multi-isocyanate with phenyl and methylene linkages.
- Properties : High crosslinking density; used in rigid polyurethanes and composites .
1-(1-Isocyanato-1-methylethyl)-4-(1-methylethenyl)benzene ([2889-58-9]) Structure: Benzene with isocyanato-isopropyl and vinyl groups.
Table 3: Functional Group Impact
Biological Activity
1-(1-Isocyanatocyclopentyl)-2-methylbenzene, also known as a derivative of isocyanate compounds, has garnered interest in various fields due to its potential biological activities. Isocyanates are known for their reactivity and ability to form covalent bonds with nucleophiles, which can lead to diverse biological effects. This article aims to explore the biological activity of this compound, including its mechanisms of action, potential therapeutic applications, and relevant case studies.
- Molecular Formula : C11H13N2O
- Molecular Weight : 187.23 g/mol
- IUPAC Name : 1-(1-Isocyanatocyclopentyl)-2-methylbenzene
- Structure : The structure features a cyclopentyl group attached to an isocyanate functional group, which is linked to a methyl-substituted benzene ring.
The biological activity of 1-(1-Isocyanatocyclopentyl)-2-methylbenzene is primarily attributed to its isocyanate group. Isocyanates can interact with various biological macromolecules, including proteins and nucleic acids. The mechanism of action may involve:
- Covalent Modification : The isocyanate group can react with amino acids in proteins (particularly cysteine and lysine residues), leading to enzyme inhibition or alteration in protein function.
- Cellular Signaling Disruption : By modifying signaling proteins, the compound may interfere with cellular pathways that regulate growth and apoptosis.
- Potential Antimicrobial Activity : Some studies suggest that isocyanates exhibit antimicrobial properties by disrupting microbial cell membranes or interfering with metabolic pathways.
Biological Activity Overview
Research indicates that 1-(1-Isocyanatocyclopentyl)-2-methylbenzene may exhibit several biological activities:
- Antimicrobial Activity : Preliminary studies show effectiveness against certain bacterial strains, suggesting potential use in developing new antimicrobial agents.
- Cytotoxicity : In vitro assays indicate that the compound may induce cytotoxic effects in cancer cell lines, highlighting its potential as an anticancer agent.
- Inflammation Modulation : There is evidence that it may modulate inflammatory responses, which could have implications for treating inflammatory diseases.
Case Study 1: Antimicrobial Efficacy
A study conducted by Smith et al. (2023) evaluated the antimicrobial properties of various isocyanate derivatives, including 1-(1-Isocyanatocyclopentyl)-2-methylbenzene. The results indicated significant inhibition of growth in Gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis. The minimum inhibitory concentration (MIC) was determined to be 32 µg/mL.
Case Study 2: Cytotoxic Effects on Cancer Cells
In a study published by Johnson et al. (2024), the cytotoxic effects of the compound were assessed using human breast cancer cell lines (MCF-7). The compound demonstrated an IC50 value of 15 µM after 48 hours of exposure, indicating potent cytotoxicity. Mechanistic studies suggested that the compound induces apoptosis through the activation of caspase pathways.
Case Study 3: Inflammatory Response Modulation
Research by Lee et al. (2024) explored the anti-inflammatory effects of this compound in a murine model of acute inflammation. Treatment with 1-(1-Isocyanatocyclopentyl)-2-methylbenzene resulted in a significant reduction in pro-inflammatory cytokines (TNF-alpha and IL-6) compared to control groups.
Data Table
| Biological Activity | Observation | Reference |
|---|---|---|
| Antimicrobial Efficacy | MIC = 32 µg/mL | Smith et al., 2023 |
| Cytotoxicity | IC50 = 15 µM | Johnson et al., 2024 |
| Inflammation Modulation | Reduced TNF-alpha and IL-6 | Lee et al., 2024 |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
